Cas no 2157-45-1 (Tetrakis(2-methoxyethoxy)silane)

Tetrakis(2-methoxyethoxy)silane structure
2157-45-1 structure
Product Name:Tetrakis(2-methoxyethoxy)silane
CAS No:2157-45-1
Molecular Formula:C12H28O8Si
Molecular Weight:328.43142
MDL:MFCD00025907
CID:264435

Tetrakis(2-methoxyethoxy)silane Properties

Names and Identifiers

    • Silicic acid (H4SiO4),tetrakis(2-methoxyethyl) ester
    • tetra(Methoxyethoxy)silane
    • TETRAKIS(2-METHOXYETHOXY)SILANE
    • Tetrakis(2-methoxyethyl) orthosilicate
    • tetrakis(2-methoxyethyl) silicate
    • Kieselsaeure-tetrakis-(2-methoxy-aethylester)
    • Si(Oet-2-Ome)4
    • silicic acid tetrakis-(2-methoxy-ethyl) ester
    • tetra(2-methoxyethoxy)silane
    • silicic acid, tetrakis(2-methoxyethyl) ester
    • Tetra(beta-methoxyethyl) orthosilicate
    • TETRAKIS(METHOXYETHOXY)SILANE, tech-95
    • MDL: MFCD00025907
    • InChIKey: JSECNWXDEZOMPD-UHFFFAOYSA-N
    • Inchi: 1S/C12H28O8Si/c1-13-5-9-17-21(18-10-6-14-2,19-11-7-15-3)20-12-8-16-4/h5-12H2,1-4H3
    • SMILES: COCCO[Si](OCCOC)(OCCOC)OCCOC

Computed Properties

  • Exact Mass: 328.15500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Rotatable Bond Count: 16
  • Heavy Atom Count: 21
  • Complexity: 174
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • LogP: 0.07400
  • PSA: 73.84000
  • Refractive Index: 1.4225 (20 ºC)
  • Boiling Point: 292 ºC (740 Torr)
  • Melting Point: <0°C
  • Flash Point: 113.3±27.7 ºC,
  • Solubility: Slightly soluble (2.1 g/l) (25 º C),
  • Density: 1.079 g/cm3

Tetrakis(2-methoxyethoxy)silane Security Information

  • Safety Term:4.3
  • Safety Instruction: S26; S36/37/39
  • Packing Group:III
  • Packing Group:III
  • Risk Phrases:R36/37/38
  • Hazard Level:4.3
  • Hazardous Material transportation number:UN 3148
  • PackingGroup:III
  • Risk Phrases: 36/37/38
  • TSCA:Yes
  • HazardClass:4.3

Tetrakis(2-methoxyethoxy)silane Customs Data

  • HS CODE:2920909090
  • Customs Data:

    China Customs Code:

    2920909090

    Overview:

    2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Tetrakis(2-methoxyethoxy)silane Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P007QDK-25g
TETRAKIS(2-METHOXYETHOXY)SILANE
2157-45-1 95+%
25g
$8.00
A2B Chem LLC
AD59976-25g
TETRAKIS(2-METHOXYETHOXY)SILANE
2157-45-1 95+%
25g
$11.00 2024-04-20
Aaron
AR007QLW-5g
Tetrakis(2-methoxyethoxy)silane
2157-45-1 95%
5g
$8.00 2025-01-23
abcr
AB111400-25 g
Tetrakis(methoxyethoxy)silane
2157-45-1
25 g
€56.70 2023-07-20
Ambeed
A116933-25g
Tetrakis(2-methoxyethyl) orthosilicate
2157-45-1 95+%
25g
$15.0 2024-07-28
eNovation Chemicals LLC
D626756-100g
tetra(Methoxyethoxy)silane
2157-45-1 97%
100g
$200 2022-10-13
Fluorochem
S15775-25g
Tetrakis(2-methoxyethoxy)silane
2157-45-1 95+%
25g
£15.00 2022-02-28
BAI LING WEI Technology Co., Ltd.
106712-100G
Tetrakis(2-methoxyethoxy)silane, 96%
2157-45-1 96%
100G
¥ 1094 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T20560-25g
Tetrakis(2-methoxyethyl) orthosilicate
2157-45-1 95%
25g
¥108.0 2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M824713-500g
tetra(Methoxyethoxy)silane
2157-45-1 95%
500g
¥2,288.00 2022-09-01

Tetrakis(2-methoxyethoxy)silane Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:2157-45-1)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:2157-45-1)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:2157-45-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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